Cas no 41806-09-1 ((1-Aminomethylcyclohexyl)dimethylamine)

• Product Name: (1-Aminomethylcyclohexyl)dimethylamine
• CAS No: 41806-09-1
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 822853
• PubChem ID: 2113403
• Update Time: 2025-07-19

(1-Aminomethylcyclohexyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)-N,N-dimethylcyclohexan-1-amine
• (1-Aminomethyl-cyclohexyl)-dimethyl-amine
• 1-(aminomethyl)-N,N-dimethylcyclohexanamine
• N-[1-(AMINOMETHYL)CYCLOHEXYL]-N,N-DIMETHYLAMINE
• [(aminomethyl)cyclohexyl]dimethylamine
• 1-(aminomethyl)-N,N-dimethylcyclohexanamine(SALTDATA: 2HCl)
• 1-(aminomethyl)-N,N-dimethylcyclohexylamine
• 1-{1-(dimethylamino)cyclohexyl}methylamine
• 1-aminomethyl-1-dimethylaminocyclohexane
• 1-Aminomethylcyclohexyldimethylamin
• SCHEMBL284393
• HMS1704O08
• (1-Aminomethylcyclohexyl)dimethylamine
• 1-(dimethylaminocyclohexyl)methylamine
• ALBB-013611
• Cyclohexanemethanami?ne, 1-?(dimethylamino)?-/1-aminomethyl-1-dimethylaminocyclohexane
• 1-aminomethylcyclohexyl dimethylamine
• STK801417
• EN300-07383
• SCHEMBL5017464
• DTXSID50961990
• CS-0452294
• 1-aminomethylcyclohexyldimethylamine
• VS-09749
• TYMAJBZHTKCAJJ-UHFFFAOYSA-N
• 41806-09-1
• G29456
• AKOS000201332
• BBL030338

• MDL： MFCD05201342
• Inchi： 1S/C9H20N2/c1-11(2)9(8-10)6-4-3-5-7-9/h3-8,10H2,1-2H3
• InChI Key： TYMAJBZHTKCAJJ-UHFFFAOYSA-N
• SMILES： N(C)(C)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 156.16300
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 189 ºC
• Flash Point: 69 ºC
• PSA: 29.26000
• LogP: 1.90990

(1-Aminomethylcyclohexyl)dimethylamine Security Information

• HazardClass：IRRITANT

Additional information on (1-Aminomethylcyclohexyl)dimethylamine

Chemical Profile of (1-Aminomethylcyclohexyl)dimethylamine and CAS No. 41806-09-1

(1-Aminomethylcyclohexyl)dimethylamine, identified by the Chemical Abstracts Service Number (CAS No.) 41806-09-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This amine derivative features a cyclohexyl backbone substituted with an amino methyl group and two dimethylamino groups, making it a versatile intermediate in the development of various chemical entities.

The unique structural configuration of (1-Aminomethylcyclohexyl)dimethylamine imparts distinct chemical properties that make it valuable in synthetic applications. The presence of both primary and secondary amine functionalities allows for diverse reactions, including nucleophilic substitutions, condensations, and metal coordination, which are pivotal in drug discovery and material science.

In recent years, research has highlighted the potential of this compound in medicinal chemistry. Its structural motif is reminiscent of natural products and pharmacophores found in biologically active molecules. For instance, derivatives of (1-Aminomethylcyclohexyl)dimethylamine have been explored as scaffolds for kinase inhibitors, where the cyclohexyl ring provides steric hindrance and the amines facilitate hydrogen bonding interactions with target proteins.

One notable application of CAS No. 41806-09-1 is in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis. The rigid cyclohexane framework serves as an effective scaffold for controlling stereochemistry, which is crucial in producing enantiomerically pure drugs with enhanced therapeutic efficacy and reduced side effects. Recent studies have demonstrated its utility in palladium-catalyzed cross-coupling reactions, where it acts as a ligand to achieve high yields and selectivity.

The pharmaceutical industry has also leveraged this compound in the development of novel therapeutic agents. Its ability to form stable complexes with metal ions has been exploited in designing metallodrugs for treating neurological disorders. For example, complexes formed with transition metals such as copper and zinc have shown promise in neutralizing reactive oxygen species and modulating enzyme activities.

Moreover, (1-Aminomethylcyclohexyl)dimethylamine has found utility in agrochemical research. Its derivatives have been investigated as potential growth regulators or pest repellents due to their ability to interact with biological systems at low concentrations. This aligns with the growing demand for environmentally friendly agrochemicals that minimize ecological impact while maintaining efficacy.

The synthesis of CAS No. 41806-09-1 involves multi-step organic transformations that highlight its synthetic versatility. Common methods include reductive amination of cyclohexanone derivatives followed by alkylation with dimethylamine sources. Advances in catalytic systems have enabled more efficient and sustainable routes, reducing waste generation and energy consumption.

In conclusion, the compound CAS No. 41806-09-1 represents a valuable building block in synthetic chemistry with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it indispensable for researchers seeking innovative solutions to complex chemical challenges.